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Compound of Interest

Compound Name: YOK-1304

Cat. No.: B15605711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and use of

the novel compound YOK-1304 in in-vitro experimental settings. Due to the limited publicly

available information directly under the identifier "YOK-1304," this guide synthesizes data from

related compounds, potentially known under different identifiers such as NKK-1304 and MPC-

1304, to provide a comprehensive starting point for your research. It is crucial to note that while

these compounds may be identical or structurally related, empirical validation of these

protocols for your specific batch of YOK-1304 is essential.

Compound Profile
Based on available data for related compounds, YOK-1304 is presumed to be a

dihydropyridine derivative. This class of compounds typically functions as calcium channel

blockers. The following table summarizes the key physicochemical properties identified for the

closely related compound NKK-1304, which are anticipated to be similar for YOK-1304.
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Property Value Source

Molecular Formula Not specified -

Molecular Weight Not specified -

Appearance Colorless liquid [1]

Water Solubility 9.70 mg/L (at 20°C)

Log P (Octanol/Water) 2.3 - 3.48

Storage Store at 2-8°C

Note: The low water solubility necessitates the use of an organic solvent for the preparation of

stock solutions.

Dissolution Protocol for In-Vitro Experiments
Due to its hydrophobic nature, YOK-1304 requires dissolution in a suitable organic solvent

before being diluted in aqueous media for cell culture experiments. Dimethyl sulfoxide (DMSO)

is the recommended solvent.

Materials:

YOK-1304 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

Sterile filters (0.22 µm)

Protocol for Preparing a 10 mM Stock Solution:
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Weighing: Accurately weigh the desired amount of YOK-1304 powder in a sterile

microcentrifuge tube. For example, for 1 ml of a 10 mM stock solution, you would need to

calculate the mass based on the molecular weight of YOK-1304.

Dissolution in DMSO: Add the appropriate volume of cell culture grade DMSO to the tube to

achieve a 10 mM concentration.

Vortexing: Vortex the solution vigorously until the compound is completely dissolved. Gentle

warming in a 37°C water bath may aid dissolution, but prolonged heating should be avoided

to prevent degradation.

Sterilization: While DMSO is generally considered sterile, if required, the concentrated stock

solution can be sterilized by filtration through a 0.22 µm DMSO-compatible filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber tubes to minimize freeze-thaw cycles and protect from light. Store at -20°C for long-

term storage or 2-8°C for short-term use.

Experimental Workflow for Preparing Working Solutions:
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Stock Solution Preparation

Working Solution Preparation

Weigh YOK-1304 Powder

Add DMSO

Vortex to Dissolve

Aliquot and Store at -20°C

Thaw Stock Solution

For Experiment
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Apply to Cells
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Caption: Workflow for YOK-1304 solution preparation.
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In-Vitro Experimental Protocols
The following are generalized protocols for utilizing YOK-1304 in cell-based assays.

Optimization for specific cell lines and experimental endpoints is recommended.

Cell Viability/Cytotoxicity Assay (MTT Assay)
Objective: To determine the cytotoxic effects of YOK-1304 on a specific cell line.

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow

them to adhere overnight.

Treatment: Prepare serial dilutions of YOK-1304 in culture medium from the 10 mM DMSO

stock. The final DMSO concentration in the culture medium should be kept below 0.5% to

avoid solvent-induced toxicity. Include a vehicle control (medium with the same concentration

of DMSO as the highest YOK-1304 concentration).

Incubation: Remove the old medium and add 100 µL of the YOK-1304-containing medium to

the respective wells. Incubate for the desired time period (e.g., 24, 48, 72 hours).

MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at

37°C.

Formazan Solubilization: Remove the medium and add 100 µL of DMSO or a solubilization

buffer to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Calcium Influx Assay
Objective: To assess the effect of YOK-1304 on calcium channel activity.

Protocol:

Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere

overnight.
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Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

according to the manufacturer's instructions.

Compound Incubation: Pre-incubate the cells with various concentrations of YOK-1304
(prepared as described above) for a specific duration.

Stimulation: Induce calcium influx by adding a known agonist (e.g., potassium chloride for

voltage-gated calcium channels).

Fluorescence Measurement: Measure the change in fluorescence intensity over time using a

fluorescence plate reader.

Postulated Signaling Pathway
As a putative dihydropyridine Ca2+ antagonist, YOK-1304 is expected to primarily target L-type

voltage-gated calcium channels (VGCCs). By blocking these channels, it would inhibit the influx

of extracellular calcium into the cell, thereby modulating various downstream signaling events.

YOK-1304 L-type Voltage-Gated
Calcium Channel

Inhibition
Ca²⁺ Influx

Blocks Downstream Cellular Responses
(e.g., Gene Expression, Muscle Contraction)

Modulates

Click to download full resolution via product page

Caption: Postulated mechanism of action for YOK-1304.

Disclaimer: The information provided in these application notes is intended as a guide.

Researchers should conduct their own validation studies to determine the optimal conditions

for their specific experimental setup. The potential identity of YOK-1304 with NKK-1304 or

MPC-1304 is based on indirect evidence and requires confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unraveling YOK-1304: Application Notes for In-Vitro
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605711#how-to-dissolve-yok-1304-for-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.benchchem.com/product/b15605711#how-to-dissolve-yok-1304-for-in-vitro-experiments
https://www.benchchem.com/product/b15605711#how-to-dissolve-yok-1304-for-in-vitro-experiments
https://www.benchchem.com/product/b15605711#how-to-dissolve-yok-1304-for-in-vitro-experiments
https://www.benchchem.com/product/b15605711#how-to-dissolve-yok-1304-for-in-vitro-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

